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Compound of Interest

Compound Name: AF 568 carboxylic acid

Cat. No.: B12378172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility

characteristics of AF 568 carboxylic acid in commonly used laboratory solvents, DMSO and

water. This document is intended to serve as a valuable resource for researchers, scientists,

and professionals in drug development who utilize this fluorescent probe in their experimental

workflows.

Core Properties of AF 568 Carboxylic Acid
AF 568 carboxylic acid is a bright, photostable, orange-fluorescent dye that is structurally

analogous to Alexa Fluor® 568.[1] Its free carboxylic acid group allows for its use as a

reference standard or for conjugation to primary amines on biomolecules through the use of

carbodiimides or by converting it to a reactive ester.[2][3][4] The hydrophilic nature of the dye

makes it a suitable candidate for labeling sensitive proteins.[2]

Solubility Data
The solubility of a fluorescent dye is a critical parameter for its effective use in various

applications, influencing stock solution preparation, labeling efficiency, and final conjugate

purity. While qualitatively described as having good solubility in both dimethyl sulfoxide (DMSO)

and water, quantitative data is essential for precise experimental design.
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Solvent Reported Solubility
Molecular Weight (
g/mol )

Calculated mg/mL

DMSO 10 mM[5] 770.91 ~7.71 mg/mL

Water Good / Soluble[3][4] 770.91
Not Quantitatively

Determined

Note: The molecular weight of the dipotassium salt of AF 568 carboxylic acid
(C₃₃H₂₈K₂N₂O₁₁S₂) is 770.91 g/mol .

Experimental Protocols
Protocol for Preparation of a Concentrated Stock
Solution in DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of AF 568 carboxylic
acid in anhydrous DMSO.

Materials:

AF 568 carboxylic acid (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Microcentrifuge

Pipettes and sterile, light-protected microcentrifuge tubes

Procedure:

Equilibrate the vial of solid AF 568 carboxylic acid to room temperature before opening to

prevent moisture condensation.

Briefly centrifuge the vial to collect all the powder at the bottom.
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Based on the mass of the dye provided, calculate the volume of anhydrous DMSO required

to achieve a 10 mM concentration (Molecular Weight = 770.91 g/mol ).

Volume (µL) = (mass of dye (mg) / 770.91) * 100,000

Add the calculated volume of anhydrous DMSO to the vial.

Cap the vial tightly and vortex thoroughly until the dye is completely dissolved. The solution

should be clear with no visible particulates.

Store the stock solution at -20°C, protected from light and moisture. For frequent use, it is

advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles.

Generalized Protocol for Aqueous Solubility
Determination
While a specific quantitative value for the aqueous solubility of AF 568 carboxylic acid is not

readily available in the literature, the following generalized protocol can be adapted to

determine its solubility in water or other aqueous buffers.

Materials:

AF 568 carboxylic acid (solid)

High-purity water (e.g., Milli-Q®) or desired aqueous buffer

Spectrophotometer

Vortex mixer

Thermostatic shaker

Centrifuge capable of high speed

pH meter

Calibrated analytical balance
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Procedure:

Prepare a series of saturated solutions by adding an excess amount of AF 568 carboxylic
acid to a known volume of water or buffer in separate vials.

Tightly cap the vials and place them in a thermostatic shaker at a controlled temperature

(e.g., 25°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

After equilibration, centrifuge the vials at a high speed to pellet the undissolved solid.

Carefully collect a precise volume of the supernatant without disturbing the pellet.

Prepare a series of dilutions of the supernatant in the same solvent.

Measure the absorbance of each dilution at the maximum absorption wavelength of AF 568

(approximately 572 nm).

Create a standard curve of absorbance versus concentration using a known concentration of

the dye in a solvent where it is freely soluble (e.g., DMSO) and then diluted in the aqueous

solvent.

Use the standard curve and the absorbance of the saturated aqueous solution to determine

the concentration of the dissolved AF 568 carboxylic acid. This concentration represents

the aqueous solubility at the tested temperature and pH.

Visualizations
Experimental Workflow: Bioconjugation of AF 568
Carboxylic Acid to a Primary Amine
The following diagram illustrates a typical workflow for the covalent labeling of a biomolecule

containing a primary amine with AF 568 carboxylic acid. This process involves the activation

of the carboxylic acid group, followed by the nucleophilic attack from the amine.
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Caption: Bioconjugation workflow of AF 568 carboxylic acid.

This guide provides essential technical information regarding the solubility of AF 568
carboxylic acid. While a precise quantitative value for aqueous solubility remains to be widely

reported, the provided protocols offer a framework for its determination and effective use in

experimental settings. Researchers are encouraged to empirically verify solubility and optimal

conditions for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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